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The table below summarizes key long-term psychological outcomes linked to ibogaine treatment for

problematic opioid use, primarily from an observational study (n=88) [1].

Outcome Pre-Treatment / Post-Treatment Results & Notes /
Measure Baseline Timeline Context

| Sustained Abstinence | 100% opioid-dependent | - 30%: Never used opioids again post-treatment [1].

e 41%: Sustained abstinence (>6 months) at time of survey [1].

e 54% of abstainers: Abstinent for 21 year; 31% for =2 years [1]. | "Treatment responders" showed the
best psychological outcomes. | | Reduction in Opioid Use | 69% reported daily use [1]. | - 48%:
Decreased use from pre-treatment levels post-relapse [1].

¢ 11%: Achieved abstinence after initial relapse [1]. | Relapse was common (70%), but often followed
by reduced use [1]. | | Depressive Symptoms | Not quantified in summary. | Significant reduction in
depressive symptoms reported in long-term follow-up [1]. | Treatment responders had the lowest
rates of depressive symptoms [1]. | | Anxious Symptoms | Not quantified in summary. | Significant
reduction in anxious symptoms reported in long-term follow-up [1]. | Treatment responders had the
lowest rates of anxious symptoms [1]. | | Subjective Well-being | Not quantified in summary. |
Treatment responders reported the highest levels of subjective well-being [1]. | Linked to treatment
being rated as spiritually meaningful [1]. | | Opioid Craving | Not quantified in summary. | - 50%:
Reported ibogaine reduced craving [1].

e 25%: Reduction in craving lasted =3 months [1]. | Rapid reduction of withdrawal symptoms (within
hours) is also a key effect [1]. |
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Experimental Protocols & Measurement Tools

The Ibogaine Experience Scale (IES)

For rigorous assessment of ibogaine's subjective effects, which are thought to influence long-term outcomes,

the Ibogaine Experience Scale (IES) is a recently developed and validated tool [2].

e Purpose: To quantitatively measure the distinctive, dream-like (oneiric) phenomenology of ibogaine,
which is not fully captured by scales designed for classical psychedelics like psilocybin [2].
e Development: The 70-item scale was developed from qualitative interviews and validated across two
clinical settings (total n=499) [2].
e Domains: The IES measures seven key experiential factors [2]:
o Narrative and symbolic visions
o Visual changes
o Discomfort and challenge
o Cosmic/Archetypal Visions
o Introspection and personal transformation
o Somatosensory hypersensitivity and physiological activation
o Dissociation
e Implementation: The IES is completed on a mobile device within 48 hours of treatment. It uses a 4-
point Likert scale (O=None; 1=Slightly; 2=Moderately; 3=Very much) to rate the intensity of
experiences [2].

General Methodology for Observational Studies

The study referenced in [1] provides a methodological framework:

e Design: Retrospective, cross-sectional observation using online surveys.

¢ Recruitment: Participants are recruited from treatment center contact lists via email.

o Data Collection: Anonymous self-reporting on opioid use patterns, craving, withdrawal symptoms,
and psychological functioning (e.g., depressive and anxious symptoms) pre- and post-treatment.

¢ Analysis: Quantitative analysis of abstinence rates, use reduction, and psychological scores, with
comparisons between "treatment responders" and "non-responders."
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Proposed Mechanism of Action Underpinning Long-
Term Change

Ibogaine's long-term benefits are believed to stem from its complex pharmacology, which facilitates both

neurobiological and psychological change. The diagram below illustrates this proposed mechanism.
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Diagram: Proposed Pathways for Ibogaine's Long-Term Effects.

The diagram illustrates how ibogaine's complex pharmacology—including kappa-opioid receptor (KOR)
agonism, NMDA receptor antagonism, and modulation of serotonin/dopamine systems—works

synergistically with the intense acute subjective experience to produce long-term change [3] [2]. The
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experience, characterized by introspection and narrative visions, may provide psychological insights, while

the neurobiological effects are thought to help reset addictive pathways and promote plasticity [3].

Critical Troubleshooting & FAQs for Researchers

¢ Q1: How should we account for the high relapse rate (70%) reported in studies?

o A: Frame relapse not purely as a failure, but as part of the process for many. Nearly 60% of
those who relapsed subsequently decreased use or achieved abstinence [1]. Study designs
should track outcomes beyond simple binary abstinence and include metrics for reduced use
and improved psychosocial functioning.

¢ Q2: Our subjects report dream-like visions, but standard psychedelic scales (e.g., MEQ) don't

capture them well. What tool should we use?

o A: Use the Ibogaine Experience Scale (IES). It is the first validated instrument designed
specifically for ibogaine's oneiric (dream-like) phenomenology and captures key domains like
"Introspection and personal transformation” that may predict therapeutic outcomes [2].

¢ Q3: What are the primary safety concerns, and how can we mitigate them in a trial?

o A: The primary risk is cardiotoxicity (e.g., QT prolongation) [4]. Rigorous screening for pre-
existing heart conditions is essential. Furthermore, ibogaine can be neurotoxic and cause
ataxia, perceptual disturbances, and mania [4]. A controlled medical setting with continuous
cardiac monitoring is non-negotiable. Concomitant use of other drugs, especially opioids,
significantly increases the risk of fatal outcomes [3].

¢ Q4: Is the long-term benefit due to pharmacology or the subjective experience?

o A: Current evidence suggests a synergistic effect. The unique pharmacology rapidly mitigates
withdrawal and craving, creating a window of opportunity [1] [3]. The profound subjective
experience, in turn, may drive the introspection and motivational shift that supports long-term
behavioral change and psychological well-being [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/ibogaine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6157925/
https://www.smolecule.com/products/s563588?utm_src=pdf-body
https://www.smolecule.com/products/s563588?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0333296
https://www.experienceibogaine.com/ibogaine-clinical-trials/
https://www.smolecule.com/products/s563588?utm_src=pdf-body
https://www.experienceibogaine.com/ibogaine-clinical-trials/
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/ibogaine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6157925/
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/ibogaine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6157925/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0333296
https://www.smolecule.com/products/s563588?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s563588?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

References

1. Subjective effectiveness of ibogaine treatment for problematic opioid... [pmc.ncbi.nim.nih.gov]
2. The Ibogaine Experience Scale (IES): Development and... | PLOS One [journals.plos.org]

3. sciencedirect.com/topics/agricultural-and-biological-sciences/ ibogaine [sciencedirect.com]

4. Clinical Trials | Discover Ibogaine & Insights Research [experienceibogaine.com]

To cite this document: Smolecule. [Documented Long-Term Psychological Outcomes]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b563588#ibogaine-long-

term-psychological-outcomes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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